Cas no 28232-65-7 (3-Bromo-5-(3-chlorophenoxy)pyridine)

• Product Name: 3-Bromo-5-(3-chlorophenoxy)pyridine
• CAS No: 28232-65-7
• MF: C₁₁H₇BrClNO
• MW: 284.536381006241
• CID: 53299
• PubChem ID: 49853484
• Update Time: 2025-06-13

3-Bromo-5-(3-chlorophenoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-chlorophenoxy)pyridine
• SCHEMBL23087217
• DTXSID90678772
• 3-(3-Chlorphenoxy)-5-brompyridin
• 28232-65-7
• AKOS015901933
• 3-(3-Chlorophenoxy)-5-bromopyridine
• 3-(3-Chlorophenoxy)-5-bromopyridin
• DB-303816

• MDL： MFCD16619153
• Inchi： 1S/C11H7BrClNO/c12-8-4-11(7-14-6-8)15-10-3-1-2-9(13)5-10/h1-7H
• InChI Key： NAWCDQFYAZDWIX-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)OC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 282.94001
• Monoisotopic Mass: 282.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.568
• PSA: 22.12

Additional information on 3-Bromo-5-(3-chlorophenoxy)pyridine

Research Briefing on 3-Bromo-5-(3-chlorophenoxy)pyridine (CAS: 28232-65-7) in Chemical Biology and Pharmaceutical Applications

3-Bromo-5-(3-chlorophenoxy)pyridine (CAS: 28232-65-7) is a halogenated pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This compound, characterized by its bromo and chlorophenoxy substituents, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its structural and functional properties, shedding light on its potential as a scaffold for novel therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Bromo-5-(3-chlorophenoxy)pyridine as a precursor in the synthesis of selective JAK2 inhibitors. The study highlighted its efficacy in modulating kinase activity, with derivatives showing promising results in preclinical models of myeloproliferative disorders. The compound's unique electronic properties, attributed to the bromine and chlorophenoxy groups, were found to enhance binding affinity to target proteins, making it a valuable candidate for further optimization.

Another significant application of 3-Bromo-5-(3-chlorophenoxy)pyridine was reported in a 2024 ACS Chemical Biology paper, where it was utilized as a key intermediate in the development of novel antimicrobial agents. The study demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

Beyond its pharmaceutical applications, 3-Bromo-5-(3-chlorophenoxy)pyridine has also been explored in material science. A 2023 Chemical Communications article detailed its use in the synthesis of luminescent materials for optoelectronic devices. The compound's rigid structure and halogen substituents were found to enhance the stability and emissive properties of the resulting materials, suggesting potential applications in OLEDs and sensors.

In conclusion, 3-Bromo-5-(3-chlorophenoxy)pyridine (CAS: 28232-65-7) represents a multifaceted compound with broad applicability in chemical biology and pharmaceutical research. Its role as a synthetic intermediate, coupled with its bioactive and material properties, underscores its importance in advancing both therapeutic and technological innovations. Future research should focus on optimizing its derivatives for enhanced efficacy and exploring novel applications in emerging fields such as targeted drug delivery and sustainable materials.